Cas no 1706453-91-9 (7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole)

• Product Name: 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole
• CAS No: 1706453-91-9
• MF: C₁₄H₁₄ClN₃OS
• MW: 307.798460483551
• CID: 5210579
• Update Time: 2025-10-28

7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole

• Inchi： 1S/C14H14ClN3OS/c1-4-19-11-6-5-10(15)13-12(11)16-14(20-13)18-9(3)7-8(2)17-18/h5-7H,4H2,1-3H3
• InChI Key： JGBVSNJAQNBAGQ-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(OCC)=C2N=C1N1C(C)=CC(C)=N1

Additional information on 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole

7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole: A Comprehensive Overview

The compound 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole (CAS No. 1706453-91-9) is a highly specialized organic compound with a complex structure and diverse applications. This benzothiazole derivative has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemical research due to its unique properties and potential for functionalization. The molecule's structure is characterized by a benzothiazole core, which serves as a versatile scaffold for various substituents that can be tailored to achieve desired biological or chemical activities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and antioxidants. The presence of the chlorine atom at the 7-position of the benzothiazole ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and stability. Additionally, the 3,5-dimethyl-pyrazolyl group attached at the 2-position contributes to the molecule's aromaticity and potential for hydrogen bonding interactions, making it an attractive candidate for bioactive compounds.

The ethoxy group at the 4-position of the benzothiazole ring plays a crucial role in modulating the compound's solubility and pharmacokinetic properties. This substituent not only improves the molecule's lipophilicity but also enhances its ability to cross biological membranes, which is essential for its potential use in drug delivery systems. Recent research has demonstrated that such modifications can significantly influence the compound's bioavailability and efficacy in therapeutic applications.

One of the most promising areas of application for 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole is in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant stress responses has been extensively studied, with findings suggesting potential use as a plant growth regulator or stress mitigator. This compound's unique combination of structural features makes it an ideal candidate for further exploration in sustainable agriculture practices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize reaction conditions, leading to higher yields and improved purity. These advancements have made large-scale production more feasible, paving the way for broader industrial applications.

From a materials science perspective, benzothiazole derivatives like this compound have shown potential as precursors for advanced materials such as organic semiconductors and optoelectronic devices. The incorporation of electron-withdrawing groups like chlorine enhances their electronic properties, making them suitable for applications in flexible electronics and photovoltaic technologies.

Recent breakthroughs in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Advanced molecular modeling techniques have allowed researchers to predict its interaction with biological targets with unprecedented accuracy. These computational studies are complemented by experimental validations, ensuring that theoretical findings are grounded in empirical evidence.

In conclusion, 7-Chloro-2-(3,5-dimethyl-pyrazol-1-yl)-4-ethoxy-benzothiazole (CAS No. 1706453-91-9) represents a cutting-edge example of how structural modifications can unlock new functionalities in organic compounds. Its diverse applications across multiple disciplines underscore its significance as a valuable tool in modern chemical research.